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Get Quote

Physical & Chemical Properties at a Glance

The following table compares the basic properties of benzoyl cyanide and pivaloyl cyanide based on the

information found.

Property Benzoyl Cyanide Pivaloyl Cyanide

Chemical Structure Aromatic acyl cyanide Aliphatic acyl cyanide

(neopentyl)

CAS Number 613-90-1 [1] [2] 42867-40-3 [3]

Molecular Formula C₈H₅NO [1] [2] C₆H₉NO [3]

Molecular Weight 131.13 g/mol [1] [2] 111.14 g/mol [3]

Melting Point 28-31 °C [1] Information not available
in search results

Boiling Point 206 °C [1] Information not available
in search results

Storage
Recommendations

Room temperature (recommended in a cool, dark
place <15°C), store under inert gas, hygroscopic

[2]

2-8°C (Refrigerator) [3]
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Stability and Reactivity Insights

While direct experimental stability data is limited, the chemical structures and related information provide

key insights into their behavior.

Steric Effects: The core difference lies in their structures. The pivaloyl group is derived from pivalic

acid, which has a central carbon bonded to three methyl groups, creating a large, bulky tert-butyl
structure [4]. This shield can make pivaloyl cyanide more stable against nucleophilic attack by

hindering access to the carbonyl carbon. In contrast, benzoyl cyanide lacks this steric protection.
Electronic and Temperature Considerations: Benzoyl cyanide is typically stored in a cool, dark

place under inert gas due to its hygroscopic nature [2]. One study on benzoylation reactions noted
that bulkier electrophiles, like pivaloyl chloride, required elevated temperatures and extended
reaction times to achieve conversion compared to benzoyl chloride [5]. This observation strongly
suggests that pivaloyl derivatives are less reactive and thus more stable under standard conditions.

A Practical Workflow for Comparison

To conclusively determine the stability of these compounds for your specific application, a direct

experimental comparison is highly recommended. The diagram below outlines a potential workflow for such

an investigation.

Experimental Protocols for Key Assays:

Hydrolysis Assay: Prepare separate solutions of each acyl cyanide in a suitable solvent (e.g.,

acetonitrile). Introduce a controlled amount of water or buffer and maintain at constant temperature
(e.g., 25°C, 40°C). Monitor the reaction over time using techniques like HPLC or NMR spectroscopy
to track the disappearance of the starting material and formation of hydrolysis products (the
corresponding carboxylic acids) [1].

Thermal Stability Analysis: Use Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC). In TGA, a small sample is heated at a constant rate while its mass is measured,

identifying temperatures of decomposition. DSC measures heat flow, revealing melting points, glass
transitions, and exothermic decomposition events.

Forced Degradation Study: Expose the compounds to accelerated stress conditions, including
elevated temperature (e.g., 40°C & 60°C), high humidity (e.g., 75% relative humidity), and possibly

oxidative conditions. Sample at intervals and analyze to determine degradation rates and identify
major degradation products.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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